Cas no 3001-45-4 (6-Amino-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione)

• Product Name: 6-Amino-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione
• CAS No: 3001-45-4
• MF: C₁₀H₁₃N₅O₄S
• MW: 299.306319952011
• MDL: MFCD01318026
• CID: 317865
• PubChem ID: 10615718
• Update Time: 2025-10-29

6-Amino-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione Chemical and Physical Properties

Names and Identifiers

• Adenosine,7,8-dihydro-8-thioxo-
• 8-MERCAPTOADENOSINE
• 7,8-Dihydro-8-thioxo-adenosine
• 8-Mercapto-adenosin
• 8-Mercapto-adenosine
• 8-Thioadenosin
• CBMicro_033363
• 7,8-Dihydro-8-thioxoadenosine
• 6-Amino-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione
• SCHEMBL6758554
• DS-19832
• 6-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-purine-8(9H)-thione
• 3001-45-4
• E77017
• F16250
• QILZVYQRHGBEAR-UUOKFMHZSA-N
• 8-Thioadenosine
• AKOS030575580
• MFCD01318026
• CS-0100809
• AC-32334
• A897916
• 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione
• 7,8-Dihydro-8- thioxo- adenosine
• DB-333656

• MDL： MFCD01318026
• Inchi： 1S/C10H13N5O4S/c11-7-4-8(13-2-12-7)15(10(20)14-4)9-6(18)5(17)3(1-16)19-9/h2-3,5-6,9,16-18H,1H2,(H,14,20)(H2,11,12,13)/t3-,5-,6-,9-/m1/s1
• InChI Key： QILZVYQRHGBEAR-UUOKFMHZSA-N
• SMILES： S=C1NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 299.06900
• Monoisotopic Mass: 299.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169
• XLogP3: -1.9

Experimental Properties

• Density: 1.86
• Boiling Point: 640.3°C at 760 mmHg
• Flash Point: 341°C
• Refractive Index: 1.833
• PSA: 178.34000
• LogP: -1.11010

6-Amino-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on 6-Amino-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione

Research Brief on 6-Amino-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione (CAS: 3001-45-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 6-Amino-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione (CAS: 3001-45-4) as a promising compound for therapeutic applications. This thionated purine derivative has garnered attention due to its unique structural features and potential biological activities, particularly in the context of antiviral and anticancer research. The compound's intricate sugar moiety and thione group contribute to its ability to interact with various biological targets, making it a subject of intensive investigation.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 6-Amino-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione, focusing on its antiviral properties against RNA viruses. The researchers employed a multi-step synthetic route to achieve high purity and yield, followed by in vitro assays to assess its efficacy. Results demonstrated significant inhibition of viral replication in cell cultures, with minimal cytotoxicity, suggesting its potential as a broad-spectrum antiviral agent. Mechanistic studies indicated that the compound interferes with viral RNA polymerase activity, a finding that could pave the way for novel therapeutic strategies.

In parallel, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the compound's anticancer properties, particularly its role in inducing apoptosis in cancer cell lines. The research team utilized molecular docking and dynamics simulations to elucidate the interaction between the compound and key apoptotic proteins, such as Bcl-2 and caspase-3. Experimental data revealed that 6-Amino-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione effectively triggers mitochondrial-mediated apoptosis, offering a new avenue for targeted cancer therapy. These findings underscore the compound's dual functionality in both antiviral and anticancer contexts.

Further research has also delved into the pharmacokinetic profile of this compound. A recent preclinical study (2024) evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated favorable oral bioavailability and tissue penetration, with a half-life conducive to once-daily dosing. However, challenges such as metabolic stability and potential drug-drug interactions were identified, necessitating further optimization in drug formulation. These insights are critical for advancing the compound into clinical trials and ensuring its therapeutic viability.

In conclusion, 6-Amino-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione (CAS: 3001-45-4) represents a multifaceted compound with significant potential in both antiviral and anticancer applications. Ongoing research aims to address its pharmacokinetic limitations and explore its mechanistic underpinnings in greater detail. As the scientific community continues to unravel its full therapeutic potential, this compound may emerge as a cornerstone in the development of next-generation therapeutics.